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Compound of Interest

Compound Name:
2-(Acetyloxy)-3-methoxybenzoic

acid

CAS No.: 2554-82-7

Cat. No.: B1344808

Get Quote

This guide provides a comprehensive technical overview of 2-(Acetyloxy)-3-methoxybenzoic
acid, a derivative of salicylic and vanillic acid, for researchers, scientists, and professionals in

drug development. The document covers its chemical identity, synthesis, potential applications,

and safety considerations, grounded in established scientific principles.

Chemical Identity and Nomenclature
1.1. IUPAC Name and Synonyms

The compound with the CAS Number 2554-82-7 is most consistently referred to as 2-
(Acetyloxy)-3-methoxybenzoic acid. While this name is widely used in chemical catalogs, a

more systematic IUPAC name would be 2-(ethanoyloxy)-3-methoxybenzoic acid.

Common synonyms for this compound include:

Benzoic acid, 2-(acetyloxy)-3-methoxy-[1]

Acetyl o-vanillic acid[1]
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The name "Acetyl o-vanillic acid" is particularly descriptive, as it highlights the compound's

structure as the acetylated form of 2-hydroxy-3-methoxybenzoic acid, which is also known as

ortho-vanillic acid.

1.2. Chemical Structure and Properties

The chemical structure of 2-(Acetyloxy)-3-methoxybenzoic acid is characterized by a

benzene ring substituted with a carboxylic acid group, a methoxy group at position 3, and an

acetoxy group at position 2.

Property Value Source

CAS Number 2554-82-7 [1]

Molecular Formula C10H10O5 [1]

Molecular Weight 210.18 g/mol [1]

Synthesis and Characterization
2.1. Synthetic Pathway: Acetylation of 2-Hydroxy-3-methoxybenzoic Acid

The primary route for the synthesis of 2-(Acetyloxy)-3-methoxybenzoic acid is the acetylation

of its precursor, 2-hydroxy-3-methoxybenzoic acid (o-vanillic acid). This reaction involves the

esterification of the phenolic hydroxyl group.

2-Hydroxy-3-methoxybenzoic acid
(o-Vanillic Acid)

Acid or Base Catalyst
(e.g., H₂SO₄ or Pyridine)

Acetic Anhydride
(or Acetyl Chloride)

2-(Acetyloxy)-3-methoxybenzoic acidAcetylation

Click to download full resolution via product page

Caption: Synthetic route to 2-(Acetyloxy)-3-methoxybenzoic acid.
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2.2. Experimental Protocol for Synthesis

The following is a representative protocol for the acetylation of a phenolic acid, which can be

adapted for the synthesis of 2-(Acetyloxy)-3-methoxybenzoic acid.

Materials:

2-Hydroxy-3-methoxybenzoic acid

Acetic anhydride

Concentrated sulfuric acid or pyridine (as catalyst)

Ice-cold water

Ethanol (for recrystallization)

Procedure:

In a fume hood, dissolve a known quantity of 2-hydroxy-3-methoxybenzoic acid in a slight

excess of acetic anhydride in a round-bottom flask.

Carefully add a few drops of concentrated sulfuric acid or a small amount of pyridine to

catalyze the reaction.

Gently heat the mixture under reflux for a specified period, monitoring the reaction progress

using thin-layer chromatography (TLC).

After the reaction is complete, allow the mixture to cool to room temperature.

Slowly pour the cooled mixture into a beaker of ice-cold water to precipitate the crude

product and hydrolyze any unreacted acetic anhydride.

Collect the solid precipitate by vacuum filtration and wash it with cold water.

Purify the crude 2-(Acetyloxy)-3-methoxybenzoic acid by recrystallization from a suitable

solvent, such as ethanol.
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Dry the purified crystals in a vacuum oven.

2.3. Characterization

The synthesized compound should be characterized using standard analytical techniques to

confirm its identity and purity:

Melting Point: Determination of the melting point and comparison with any available literature

values.

Spectroscopy:

¹H NMR: To confirm the presence of the acetyl and methoxy protons and the aromatic

protons with their characteristic splitting patterns.

¹³C NMR: To identify the carbon atoms in the molecule, including the carbonyl carbons of

the ester and carboxylic acid.

Infrared (IR) Spectroscopy: To detect the characteristic vibrational frequencies of the

functional groups, such as the C=O stretches of the ester and carboxylic acid, and the C-O

stretches.

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern of

the compound.

Potential Applications and Fields of Research
While specific applications for 2-(Acetyloxy)-3-methoxybenzoic acid are not extensively

documented, its structural relationship to well-known bioactive molecules suggests several

areas for investigation.

3.1. Pro-drug Development

Similar to aspirin (acetylsalicylic acid), which is a pro-drug of salicylic acid, 2-(Acetyloxy)-3-
methoxybenzoic acid can be investigated as a pro-drug of 2-hydroxy-3-methoxybenzoic acid

(o-vanillic acid). The acetylation of the phenolic hydroxyl group may alter the pharmacokinetic

properties, such as absorption and distribution, potentially leading to improved bioavailability or

a modified release profile.
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3.2. Anti-inflammatory and Analgesic Research

The precursor, 2-hydroxy-3-methoxybenzoic acid, has been reported to possess anti-oxidant

and anti-inflammatory properties and has been shown to attenuate mast cell-mediated allergic

reactions in mice[2]. Research into 2-(Acetyloxy)-3-methoxybenzoic acid could explore

whether the acetylated form retains, enhances, or modifies these activities. Its structural

similarity to salicylic acid derivatives warrants investigation into its potential as a non-steroidal

anti-inflammatory drug (NSAID).

3.3. Chemical Synthesis Intermediate

This compound can serve as a valuable intermediate in organic synthesis. The presence of

multiple functional groups (carboxylic acid, ester, and ether) allows for a variety of chemical

transformations to build more complex molecules for applications in pharmaceuticals,

agrochemicals, and materials science.

Safety and Handling
A specific Safety Data Sheet (SDS) for 2-(Acetyloxy)-3-methoxybenzoic acid is not readily

available. Therefore, it is crucial to handle this compound with the precautions appropriate for a

laboratory chemical with unknown toxicological properties. Based on the data for related

compounds such as 2-methoxybenzoic acid and 3-methoxybenzoic acid, which are known to

be irritants, the following safety measures are recommended.

4.1. Hazard Classification (Inferred)

Potential Hazards: May cause skin, eye, and respiratory irritation.

4.2. Recommended Handling Procedures

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,

and chemical-resistant gloves.

Avoid inhalation of dust and contact with skin and eyes.

Wash hands thoroughly after handling.
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4.3. Storage

Store in a tightly sealed container in a cool, dry place away from incompatible materials such

as strong oxidizing agents.

Conclusion
2-(Acetyloxy)-3-methoxybenzoic acid is a compound with significant potential for research

and development, particularly in the fields of medicinal chemistry and organic synthesis. Its

structural relationship to salicylic acid and o-vanillic acid provides a strong rationale for

investigating its biological activities. Further studies are needed to fully characterize its

properties, establish its safety profile, and explore its potential applications.

References
PubChem. (n.d.). 2-Acetoxy-3-methoxybenzaldehyde. Retrieved from [Link]

Kim, J. H., et al. (2016). 2-Hydroxy-3-methoxybenzoic acid attenuates mast cell-mediated

allergic reaction in mice via modulation of the FcεRI signaling pathway. Scientific Reports, 6,

37945. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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